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Compound of Interest

Compound Name: delta-Damascone

Cat. No.: B1588474

A Sensory Showdown: 6-Damascone vs. o-
Damascone

A detailed comparison of the sensory profiles of delta-Damascone and alpha-Damascone, two
closely related rose ketones vital to the fragrance and flavor industry. This guide provides
researchers, scientists, and drug development professionals with a side-by-side analysis of
their olfactory characteristics, supported by quantitative data and detailed experimental
protocols.

The damascones are a group of chemical compounds that are key components in the
fragrance of roses. Among them, delta-Damascone and alpha-Damascone are two isomers
that, despite their structural similarities, present distinct olfactory profiles that are leveraged for
different applications in the creation of fine fragrances and flavors. This guide delves into a
comparative sensory analysis of these two potent aroma chemicals.

Quantitative Sensory Profile

A comprehensive understanding of the differences between delta-Damascone and alpha-
Damascone can be achieved through a detailed examination of their sensory thresholds and
aroma profiles as determined by trained sensory panels.
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Sensory Characteristic delta-Damascone alpha-Damascone

1.5 ppb (levogyre isomer) to
. o 100 ppb (dextrogyre isomer)

Odor Detection Threshold 0.007 ng/L in air _ _
(equivalent to approximately

11.8 ng/L to 788 ng/L in air)

Floral-fruity, with a
characteristic rose scent,
] ] complemented by fruity facets
) ) Fruity, sweet, rosy, with notes )
Primary Odor Profile of apple and pear, honey-like
of blackcurrant and tobacco.[1]
sweetness, and dry, tobacco-
like undertones with green

nuances.[2]

Odor Strength High[1] Strong to very strong[2]

Note on Odor Threshold Conversion: The odor threshold for alpha-Damascone was converted
from parts per billion (ppb) to nanograms per liter (ng/L) to allow for a direct comparison with
delta-Damascone. The conversion was calculated using the ideal gas law at standard
temperature and pressure (25 °C and 1 atm) and the molecular weight of alpha-Damascone
(192.30 g/mol).

Olfactory Descriptors and Nuances

While both molecules share a foundation in the rose family, their detailed aroma profiles reveal
significant distinctions:

» delta-Damascone is often described as having a more pronounced fruity and sweet
character, with a distinct blackcurrant or cassis note, alongside a subtle tobacco facet.[1][3]
Some sources also describe it as having an earthy component.[3][4] It is considered to have
a complex fruity and rosy profile with a plum undertone.[4]

» alpha-Damascone presents a more classic and intense rose-like floralcy.[2] Its fruity aspect
leans more towards apple and pear, and it possesses a unique honeyed sweetness and a
characteristic dry, tobacco-like finish with green undertones.[2] Professional perfumers may
also identify plum-like fruitiness and slight metallic hints.[2]
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Experimental Protocols

To achieve reliable and reproducible sensory data for aroma chemicals like delta-Damascone
and alpha-Damascone, a structured and controlled experimental protocol is essential. The
following outlines a standard methodology for sensory panel evaluation of fragrance
ingredients.

Objective

To identify and quantify the olfactory characteristics of delta-Damascone and alpha-
Damascone.

Panelist Selection and Training

A panel of 8-12 trained individuals is typically selected based on their demonstrated sensory
acuity, descriptive ability, and consistency. Panelists undergo training to recognize and rate the
intensity of specific aroma attributes relevant to the damascones, such as fruity, floral, rosy,
sweet, green, and tobacco. Reference standards for each attribute are used to calibrate the
panel.

Sample Preparation

» Dilution: The aroma chemicals are diluted to a concentration that is clearly perceptible but
not overpowering. A common starting point is a 1% to 10% solution in a neutral solvent like
dipropylene glycol (DPG) or ethanol.

e Blinding and Randomization: Samples are presented in identical, opaque containers labeled
with random three-digit codes to prevent bias. The order of presentation is randomized for
each panelist.

Evaluation Procedure

e Environment: The evaluation is conducted in a sensory analysis laboratory with individual
booths, controlled temperature, humidity, and lighting to minimize environmental distractions.
The air in the booths is filtered to be odor-free.

o Methodology: Panelists assess the odor of each sample by dipping a fragrance strip into the
solution and smelling it at timed intervals (e.g., immediately, after 5 minutes, after 1 hour) to
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evaluate the different stages of evaporation (top, middle, and base notes).

o Data Collection: For each sample, panelists rate the intensity of the agreed-upon aroma
descriptors on a structured scale, such as a 15-point numerical scale or a visual analog

scale.

Data Analysis

The intensity ratings from all panelists are collected and statistically analyzed. Techniques such
as Analysis of Variance (ANOVA) are used to determine if there are significant differences in
the mean intensity ratings for each attribute between delta-Damascone and alpha-

Damascone.

Olfactory Signaling Pathway

The perception of odorants like delta-Damascone and alpha-Damascone begins with their
interaction with olfactory receptors in the nasal cavity. The following diagram illustrates the
general workflow of a sensory evaluation.
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Sensory evaluation workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sensory panel comparison of delta-Damascone and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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